Cas no 1828673-52-4 (1-(1,4-Diazepan-1-yl)-2-(3-fluorophenyl)ethan-1-one hydrochloride)

• Product Name: 1-(1,4-Diazepan-1-yl)-2-(3-fluorophenyl)ethan-1-one hydrochloride
• CAS No: 1828673-52-4
• MF: C₁₃H₁₈ClFN₂O
• MW: 272.746225833893
• CID: 5997014
• PubChem ID: 119259870
• Update Time: 2025-10-31

1-(1,4-Diazepan-1-yl)-2-(3-fluorophenyl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1828673-52-4
• EN300-39851149
• AKOS025560917
• 1-(1,4-diazepan-1-yl)-2-(3-fluorophenyl)ethan-1-one hydrochloride
• 1-(1,4-diazepan-1-yl)-2-(3-fluorophenyl)ethanone;hydrochloride
• 1-(1,4-Diazepan-1-yl)-2-(3-fluorophenyl)ethan-1-one hydrochloride

• Inchi： 1S/C13H17FN2O.ClH/c14-12-4-1-3-11(9-12)10-13(17)16-7-2-5-15-6-8-16;/h1,3-4,9,15H,2,5-8,10H2;1H
• InChI Key： UZCUXXKSVMPPQK-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)CC(N1CCNCCC1)=O

Computed Properties

• Exact Mass: 272.1091691g/mol
• Monoisotopic Mass: 272.1091691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(1,4-Diazepan-1-yl)-2-(3-fluorophenyl)ethan-1-one hydrochloride

1-(1,4-Diazepan-1-yl)-2-(3-fluorophenyl)ethan-1-one hydrochloride: A Comprehensive Overview

1-(1,4-Diazepan-1-yl)-2-(3-fluorophenyl)ethan-1-one hydrochloride (CAS No. 1828673-52-4) is a complex organic compound with significant potential in the field of pharmacology and drug development. This compound belongs to the class of diazepines, which are known for their unique structural properties and bioactivity. The molecule consists of a diazepane ring fused with a ketone group and a fluorophenyl substituent, making it a highly functionalized compound with diverse applications in medicinal chemistry.

The diazepane ring in this compound is a seven-membered ring containing two nitrogen atoms, which contributes to its stability and ability to form hydrogen bonds. The fluorophenyl group attached to the ethanone moiety adds electronic diversity, enhancing the compound's reactivity and selectivity in biological systems. Recent studies have shown that such structural features can significantly influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

One of the most intriguing aspects of 1-(1,4-diazepan-1-yl)-2-(3-fluorophenyl)ethan-1-one hydrochloride is its potential as a lead compound in drug discovery. Researchers have explored its ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, a study published in 2023 demonstrated that this compound exhibits potent activity against certain types of ion channels, making it a promising candidate for the treatment of neurological disorders such as epilepsy and chronic pain.

The synthesis of 1-(1,4-diazepan-1-yl)-2-(3-fluorophenyl)ethan-1-one hydrochloride involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the diazepane ring through cyclization reactions and the subsequent introduction of the fluorophenyl group via nucleophilic aromatic substitution. These reactions are highly sensitive to reaction conditions, requiring precise control over temperature, pH, and catalyst selection to ensure optimal yields and purity.

In terms of applications, 1-(1,4-diazepan-1-yl)-2-(3-fluorophenyl)ethan-1-one hydrochloride has shown promise in preclinical studies as a potential therapeutic agent for neurodegenerative diseases. Its ability to cross the blood-brain barrier (BBB) and interact with key neuronal pathways suggests that it could be developed into a drug for conditions such as Alzheimer's disease or Parkinson's disease. However, further research is needed to fully understand its safety profile and efficacy in human subjects.

Another area of interest is the compound's role in chemical biology. Its unique structure allows it to serve as a scaffold for further functionalization, enabling researchers to explore novel chemical entities with enhanced bioactivity. For example, recent advancements in click chemistry have enabled the attachment of various bioactive groups to the diazepane ring, creating hybrid molecules with improved pharmacological properties.

From an analytical standpoint, 1-(1,4-diazepan-1-yl)-2-(3-fluorophenyl)ethan-1-one hydrochloride has been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its three-dimensional structure and conformational flexibility, which are critical factors in determining its biological activity.

In conclusion, CAS No. 1828673-52-4, or 1-(1,4-diazepan-1-yl)-2-(3-fluorophenyl)ethan-1-one hydrochloride, represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. With ongoing research uncovering new aspects of its chemistry and biology, this compound continues to be an important focus in both academic and industrial settings.